Cas no 529509-58-8 (6,6-Difluoro-1,4-diazepane)

• Product Name: 6,6-Difluoro-1,4-diazepane
• CAS No: 529509-58-8
• MF: C₅H₁₀F₂N₂
• MW: 136.143107891083
• MDL: MFCD17015571
• CID: 2194631
• PubChem ID: 12008325
• Update Time: 2025-04-21

6,6-Difluoro-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

• 6,6-Difluoro-1,4-diazepane
• 6,6-difluoro-[1,4]diazepane
• 6,6-Difluorohexahydro-1H-1,4-diazepine
• EN300-268656
• SCHEMBL841866
• CS-0101494
• 529509-58-8
• AKOS006355246
• DB-350230
• 6,6-Difluoro[1,4]diazepane
• InChI=1/C5H10F2N2/c6-5(7)3-8-1-2-9-4-5/h8-9H,1-4H2
• QETGEMJXBQDLPF-UHFFFAOYSA-

• MDL： MFCD17015571
• Inchi： 1S/C5H10F2N2/c6-5(7)3-8-1-2-9-4-5/h8-9H,1-4H2
• InChI Key： QETGEMJXBQDLPF-UHFFFAOYSA-N
• SMILES： FC1(CNCCNC1)F

Computed Properties

• Exact Mass: 136.08120465Da
• Monoisotopic Mass: 136.08120465Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 85
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 24.1Ų

Experimental Properties

• Density: 1.14
• Boiling Point: 167 ºC
• Flash Point: 55 ºC